Cas no 14419-78-4 (Cytidine-5-t (8CI,9CI))
Cytidine-5-t (8CI,9CI) structure
Product Name:Cytidine-5-t (8CI,9CI)
CAS No:14419-78-4
MF:C9H13N3O5
MW:245.224731445313
CID:138460
PubChem ID:16212026
Update Time:2025-04-19
Cytidine-5-t (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cytidine-5-t (8CI,9CI)
- CYTIDINE, [5-3H]
- 14419-78-4
- Cytidin-5-3H
- Cytidine,[5-3H]
- AKOS015910653
- 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-tritiopyrimidin-2-one
-
- Inchi: 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1/i1T
- InChI Key: UHDGCWIWMRVCDJ-QPXMQEAJSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C([3H])=C1)N)=O)O)O
Computed Properties
- Exact Mass: 247.10203
- Monoisotopic Mass: 245.09374477g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 128.61
Cytidine-5-t (8CI,9CI) Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
14419-78-4 (Cytidine-5-t (8CI,9CI)) Related Products
- 55732-41-7(Cytidine, 5'-deoxy-)
- 3083-52-1(Arabinofuranosylcytosine)
- 55085-34-2(4-Amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(2-hydroxyethyl)oxolan-2-yl]pyrimidin-2-one)
- 201996-57-8(Cytidine-1'-13C)
- 27921-78-4(2(1H)-Pyrimidinone,4-amino-1-b-L-arabinofuranosyl-)
- 478511-19-2(Cytidine-2'-13C)
- 7428-39-9(4-Amino-1-alpha-D-arabinofuranosyl-2(1H)-pyrimidinone)
- 20594-00-7(3'-O-Methylcytidine)
- 3530-56-1(1-(b-D-Xylofuranosyl)cytosine)
- 478511-21-6(Cytidine-5',5'-C-d2(9CI))
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk